Cefprozil (E)-Isomer Cefprozil (E)-Isomer
Brand Name: Vulcanchem
CAS No.: 92676-86-3
VCID: VC0047169
InChI:
SMILES:
Molecular Formula: C₁₈H₁₉N₃O₅S
Molecular Weight: 389.43

Cefprozil (E)-Isomer

CAS No.: 92676-86-3

Reference Standards

VCID: VC0047169

Molecular Formula: C₁₈H₁₉N₃O₅S

Molecular Weight: 389.43

Cefprozil (E)-Isomer - 92676-86-3

CAS No. 92676-86-3
Product Name Cefprozil (E)-Isomer
Molecular Formula C₁₈H₁₉N₃O₅S
Molecular Weight 389.43
Synonyms (6R,7R)-7-[[(2R)-Amino(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1E)-1-propenyl-5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; [6R-[3(E),6α,7β(R*)]]-7-[[amino(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1-propenyl)-5-Thia-1-azabicyclo[4.2.0]oct-2-ene
Last Modified Aug 20 2021
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